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Compound of Interest

Compound Name: Cy3-PEG2-Azide

Cat. No.: B12385131 Get Quote

Cy3-PEG2-Azide: Technical Support Center
This technical support center provides best practices, frequently asked questions (FAQs), and

troubleshooting guidance for the storage and handling of Cy3-PEG2-Azide, a fluorescent

probe commonly used in bioconjugation via click chemistry.

Frequently Asked Questions (FAQs)
General Information
Q: What is Cy3-PEG2-Azide? A: Cy3-PEG2-Azide is a fluorescent labeling reagent. It consists

of a Cyanine3 (Cy3) dye, a two-unit polyethylene glycol (PEG) spacer, and a terminal azide

group.[1][2] The Cy3 dye provides the fluorescent signal, the hydrophilic PEG spacer enhances

solubility in aqueous media, and the azide group enables covalent attachment to molecules

containing alkyne or strained cyclooctyne groups via click chemistry.[2][3][4]

Q: What are the primary applications of Cy3-PEG2-Azide? A: The primary application is the

fluorescent labeling of biomolecules (e.g., proteins, nucleic acids, peptides) that have been

modified to contain an alkyne group. This is achieved through a highly specific and efficient

bioorthogonal reaction known as click chemistry. It is commonly used in copper-catalyzed

azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC).
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Q: How should I store the lyophilized (solid) Cy3-PEG2-Azide? A: The solid powder should be

stored at -20°C in a dry, dark environment. Protect the vial from light and moisture. Although

the product is often shipped at ambient temperature, which is acceptable for 2-3 weeks, long-

term storage should be at -20°C.

Q: I've reconstituted the dye in a solvent. How should I store the solution? A: For reconstituted

solutions (e.g., in DMSO or DMF), it is best to prepare single-use aliquots to avoid repeated

freeze-thaw cycles. Store these aliquots at -20°C or -80°C in the dark. DMSO is hygroscopic

(absorbs water from the air), and any moisture can degrade the reagent over time.

Q: What is the shelf life of Cy3-PEG2-Azide? A: In its solid form, when stored correctly, the

shelf life is typically 12 months from the date of delivery. The shelf life of reconstituted solutions

is much shorter due to potential hydrolysis and solvent impurities. It is recommended to use

reconstituted solutions as quickly as possible.

Handling and Preparation
Q: What safety precautions should I take when handling this compound? A: Organic azides can

be energetic and potentially hazardous.

Avoid Incompatible Materials: Do not mix with acids, as this can form highly toxic and

explosive hydrazoic acid. Avoid contact with heavy metals (like lead or copper pipes) and

halogenated solvents (like dichloromethane).

Handling: Use plastic or ceramic spatulas instead of metal ones to prevent the formation of

shock-sensitive metal azides.

Personal Protective Equipment (PPE): Always wear gloves, safety glasses, and a lab coat.

Handle the compound in a well-ventilated area or a chemical fume hood.

Disposal: Dispose of all azide-containing waste through your institution's chemical waste

program. Do not pour azide solutions down the drain.

Q: How do I properly open a new vial of the lyophilized powder? A: Before opening, allow the

vial to warm completely to room temperature. This is critical to prevent atmospheric moisture

from condensing on the cold powder, which can lead to hydrolysis and degradation of the

reagent.
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Q: What is the best solvent for reconstituting Cy3-PEG2-Azide? A: Cy3-PEG2-Azide is soluble

in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and

dichloromethane (DCM). For biological applications, high-purity, anhydrous-grade solvents are

recommended to minimize moisture contamination. While the PEG linker improves water

solubility over the parent Cy3 dye, direct dissolution in aqueous buffers is generally not

recommended.

Data and Properties
Quantitative Data Summary

Parameter Recommended Condition Source(s)

Long-Term Storage (Solid) -20°C, Dark, Dry

Short-Term Shipping
Ambient Temperature (2-3

weeks acceptable)

Storage (Reconstituted)
-20°C or -80°C (Single-use

aliquots)

Spectroscopic Properties

(Cy3)
Value Source(s)

Excitation Maximum (λabs) ~555 nm

Emission Maximum (λem) ~570 nm

Molar Extinction Coefficient (ε) ~150,000 L·mol⁻¹·cm⁻¹

Solubility Solvents Source(s)

Soluble In
DMSO, DMF, Dichloromethane

(DCM)

Insoluble In Water (generally)
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Reagent Handling and Aliquoting Workflow
The following diagram outlines the best-practice workflow for handling a new vial of Cy3-PEG2-
Azide.
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Preparation Workflow

Receive Vial

Warm Vial to
Room Temperature

  Crucial Step!
(Prevents Condensation)

Reconstitute in
Anhydrous Solvent

(e.g., DMSO)

  Work Quickly

Create Single-Use
Aliquots

Store Aliquots
at -20°C or -80°C

  Protect from Light
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Reactants

Catalytic System

Cy3-PEG2-Azide

Cy3-Labeled
Biomolecule

(Stable Triazole Linkage)

Alkyne-Modified
Biomolecule

Cu(II)SO₄

(Copper Source)

Cu(I)
Active Catalyst

Sodium Ascorbate
(Reducing Agent)

Ligand (e.g., THPTA)
(Stabilizer)

 Catalyzes 
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Problem:
Low or No Product

Did a positive control
reaction work?

Check Reagent Integrity

  No  

Check Reaction Conditions

  Yes  

Possible Cause:
- Cy3-Azide hydrolyzed

- Alkyne molecule degraded

Possible Cause:
- Ascorbate solution was old

- Copper source contaminated

Possible Cause:
- Incorrect stoichiometry

- Inaccurate concentration of starting materials

Possible Cause:
- Poor solubility of a reactant
- Biomolecule aggregation

Possible Cause:
- Buffer contains inhibitors
(e.g., EDTA, DTT, thiols)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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